Cas no 1808069-31-9 (Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel-)

• Product Name: Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel-
• CAS No: 1808069-31-9
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• MDL: MFCD29047655
• CID: 5211145
• PubChem ID: 97055159
• Update Time: 2025-10-30

Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel-

• MDL： MFCD29047655
• Inchi： 1S/C8H14F3N/c9-8(10,11)6-4-2-1-3-5-7(6)12/h6-7H,1-5,12H2/t6-,7+/m0/s1
• InChI Key： GTBQJLHESXHBSH-NKWVEPMBSA-N
• SMILES： [C@@H]1(N)CCCCC[C@@H]1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel-

Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel-

Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- is a compound with the CAS number 1808069-31-9, which is a unique identifier assigned by the Chemical Abstracts Service. This compound belongs to the class of cyclic amines and is characterized by its seven-membered ring structure with a trifluoromethyl substituent at the 2-position. The stereochemistry of this compound is specified as (1R,2S)-rel-, indicating a specific configuration of the chiral centers within the molecule.

The synthesis of Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- involves advanced organic chemistry techniques. Recent studies have explored the use of asymmetric catalysis to achieve high enantiomeric excess in its preparation. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable and environmentally friendly chemical processes. The trifluoromethyl group plays a crucial role in modulating the physical and chemical properties of the compound, making it suitable for various applications.

One of the most promising applications of Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- is in the field of drug discovery. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, making it a valuable lead compound in medicinal chemistry. Recent research has highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions like cardiovascular diseases and neurological disorders.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The incorporation of Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- into polymer systems has been investigated to enhance their mechanical and thermal properties. The trifluoromethyl group contributes to increased stability and resistance to degradation under harsh conditions.

The stereochemistry of (1R,2S)-rel- configuration is particularly important for its biological activity. Recent studies have demonstrated that this specific stereochemistry enhances binding affinity to target proteins compared to other stereoisomers. This highlights the importance of stereochemical control in drug design and development.

From an analytical standpoint, Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into its molecular structure and purity.

In conclusion, Cycloheptanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and stereochemistry make it a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.